Cas no 597552-88-0 (1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine)
597552-88-0 structure
Product Name:1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine
CAS No:597552-88-0
MF:C13H10ClN3
MW:243.691601276398
CID:1114675
PubChem ID:11746849
Update Time:2025-04-20
1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine
- 1-chloro-4-(1-methylpyrrol-3-yl)phthalazine
- DTXSID40471795
- 597552-88-0
- Phthalazine, 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-
- 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)phthalazine
- AKOS004911452
-
- Inchi: 1S/C13H10ClN3/c1-17-7-6-9(8-17)12-10-4-2-3-5-11(10)13(14)16-15-12/h2-8H,1H3
- InChI Key: LCRMUZFMZCFANJ-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC=CC2=C(C2C=CN(C)C=2)N=N1
Computed Properties
- Exact Mass: 243.0563250g/mol
- Monoisotopic Mass: 243.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 30.7Ų
1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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